Cas no 41679-97-4 (7-O-Methyl morroniside)

• Product Name: 7-O-Methyl morroniside
• CAS No: 41679-97-4
• MF: C₁₈H₂₈O₁₁
• MW: 420.4083
• CID: 1123980
• Update Time: 2025-07-01

7-O-Methyl morroniside Chemical and Physical Properties

Names and Identifiers

• 7-O-Methyl morroniside
• Methyl morroniside
• 7-O-Methylmorroniside
• CID 127258930
• F17697

• Inchi： 1S/C18H28O11/c1-7-12-8(4-11(24-2)27-7)9(16(23)25-3)6-26-17(12)29-18-15(22)14(21)13(20)10(5-19)28-18/h6-8,10-15,17-22H,4-5H2,1-3H3/t7-,8+,10+,11?,12+,13+,14-,15+,17-,18-/m0/s1
• InChI Key： IZODPOCIKVLNIL-BSUNYROJSA-N
• SMILES： O1C([H])(C([H])([H])[C@]2([H])C(C(=O)OC([H])([H])[H])=C([H])O[C@]([H])([C@]2([H])[C@]1([H])C([H])([H])[H])O[C@@]1([H])[C@@]([H])([C@]([H])([C@@]([H])([C@@]([H])(C([H])([H])O[H])O1)O[H])O[H])O[H])OC([H])([H])[H]

Computed Properties

• Exact Mass: 420.16300
• Monoisotopic Mass: 420.16316171 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 29
• Rotatable Bond Count: 6
• Complexity: 611
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 9
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.3
• Topological Polar Surface Area: 153
• Molecular Weight: 420.4

Experimental Properties

• Color/Form: Powder
• Density: 1.44±0.1 g/cm3 (20 ºC 760 Torr),
• Solubility: Soluble (774 g/l) (25 º C),
• PSA: 153.37000
• LogP: -1.77020

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbohydrates and carbohydrate conjugates Glycosyl compounds

Additional information on 7-O-Methyl morroniside

7-O-Methyl Morroniside: A Comprehensive Overview

7-O-Methyl Morroniside (CAS No. 41679-97-4) is a naturally occurring compound that has garnered significant attention in the fields of pharmacology, nutrition, and natural product chemistry. This compound belongs to the class of phenolic glycosides, which are known for their diverse biological activities. The 7-O-Methyl Morroniside structure consists of a morroniside backbone with a methyl group attached at the 7th position of the sugar moiety, a modification that may influence its pharmacokinetic properties and bioavailability.

Recent studies have highlighted the potential of 7-O-Methyl Morroniside as a bioactive agent with applications in both traditional and modern medicine. For instance, research published in 2023 demonstrated its potent anti-inflammatory effects in vitro, suggesting its potential use in treating chronic inflammatory diseases such as arthritis and cardiovascular disorders. Additionally, 7-O-Methyl Morroniside has been shown to exhibit strong antioxidant activity, which could be beneficial in combating oxidative stress-related conditions like neurodegenerative diseases and aging.

The chemical synthesis and isolation of 7-O-Methyl Morroniside have been optimized in recent years, enabling researchers to conduct more detailed studies on its molecular mechanisms. One notable finding is its ability to modulate key signaling pathways, such as the NF-κB pathway, which is central to inflammatory responses. This modulation could pave the way for novel therapeutic strategies targeting inflammation and related pathologies.

In terms of applications, 7-O-Methyl Morroniside has shown promise in the food industry as a natural antioxidant and functional ingredient. Its stability under various processing conditions makes it a viable candidate for incorporation into functional foods and beverages. Furthermore, preliminary studies suggest that it may enhance cognitive function by protecting neurons from oxidative damage, opening up possibilities for its use in brain health supplements.

The global demand for natural bioactive compounds like 7-O-Methyl Morroniside is rising due to increasing consumer awareness of the benefits of plant-based ingredients. As a result, there is growing interest in scaling up its production through sustainable methods such as fermentation and plant tissue culture. These advancements not only ensure a steady supply but also align with eco-friendly practices that are becoming essential in the modern economy.

In conclusion, 7-O-Methyl Morroniside (CAS No. 41679-97-4) represents a valuable addition to the portfolio of bioactive compounds derived from natural sources. Its unique chemical structure, coupled with its diverse biological activities, positions it as a promising candidate for various applications in medicine, food, and nutraceuticals. Continued research into its mechanisms of action and large-scale production methods will undoubtedly unlock further potential for this intriguing compound.